allyl [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate

• IUPAC Name: prop-2-enyl 2-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)sulfanyl]acetate
• InChI: InChI=1S/C12H14N4O2S/c1-4-5-18-10(17)7-19-12-14-11-13-8(2)6-9(3)16(11)15-12/h4,6H,1,5,7H2,2-3H3
• InChI Key: JQRFGHWHSOOGQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=NC(=NN12)SCC(=O)OCC=C)C
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

Allyl [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate, also known as DMTA, is a synthetic compound that has gained significant interest in the scientific community due to its potential applications in various fields. DMTA belongs to the class of triazolopyrimidine derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of allyl [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate is not well understood. However, studies have suggested that this compound may exert its biological activities by inhibiting specific enzymes or by interacting with specific receptors.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been reported to exhibit antiviral activity against various viruses, including herpes simplex virus and human immunodeficiency virus. In addition, this compound has been shown to exhibit antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using allyl [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate in lab experiments is its synthetic accessibility. This compound can be synthesized using various methods, and its yield can be optimized. Another advantage of using this compound is its potential applications in various fields. However, one of the limitations of using this compound is its lack of solubility in water, which may affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the study of allyl [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate. One direction is the optimization of its synthesis method to increase its yield and purity. Another direction is the investigation of its mechanism of action to better understand its biological activities. Additionally, the study of this compound in combination with other compounds may lead to the development of novel therapeutics with enhanced efficacy. Finally, the study of this compound in various animal models may provide valuable insights into its potential use in human medicine.

Synthesis Methods

The synthesis of allyl [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate can be achieved using different methods, including the reaction of 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-thiol with allyl chloroacetate in the presence of a base. Another method involves the reaction of 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine-2-thiol with allyl bromide in the presence of a base. The yield of this compound varies depending on the method used.

Scientific Research Applications

Allyl [(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)thio]acetate has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and agricultural science. In medicinal chemistry, this compound has been reported to exhibit anticancer, antiviral, and antimicrobial activities. In material science, this compound has been used as a building block for the synthesis of novel materials with unique properties. In agricultural science, this compound has been studied for its potential use as a plant growth regulator.